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Compound of Interest

Compound Name: Boc-D-Ala-NH2

CAS No.: 78981-25-6

Cat. No.: B1277237

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-D-alaninamide, commonly referred to as Boc-D-Ala-NH2, is a protected

amino acid derivative with the CAS number 78981-25-6. As a chiral building block, it plays a

significant role in the fields of peptide synthesis and medicinal chemistry. The incorporation of

the D-enantiomer of alanine can impart unique structural and functional properties to peptides,

such as increased resistance to enzymatic degradation, which is a crucial attribute in drug

design. The tert-butoxycarbonyl (Boc) protecting group on the amine terminus allows for

controlled, stepwise peptide chain elongation, a cornerstone of solid-phase peptide synthesis

(SPPS). This guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of Boc-D-Ala-NH2, tailored for professionals in research and drug

development.

Chemical and Physical Properties
Boc-D-Ala-NH2 is a white to off-white solid at room temperature. Its fundamental properties

are summarized in the table below. While readily available from various chemical suppliers,
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purity levels should be confirmed for specific applications, typically specified as 95% or higher.

[1]

Property Value Reference

CAS Number 78981-25-6 [1]

Molecular Formula C8H16N2O3 [1][2]

Molecular Weight 188.22 g/mol [1][2]

Synonyms

tert-butyl (1R)-2-amino-1-

methyl-2-oxoethylcarbamate,

N-Boc-D-alanine amide

[1]

Form Solid [1]

Storage
2-8°C, sealed in a dry

environment
[1]

Spectroscopic Data
Accurate characterization of Boc-D-Ala-NH2 is crucial for its effective use. While specific

spectra for the D-enantiomer amide are not widely published, data for closely related analogs

such as the L-isomer and the carboxylic acid form provide expected peak characteristics. The

following tables outline the anticipated spectroscopic data for Boc-D-Ala-NH2 based on these

related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)
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Nucleus Solvent

Predicted

Chemical Shift

(δ) ppm

Multiplicity Assignment

¹H NMR CDCl₃ ~5.0-5.2 br s NH (carbamate)

~4.1-4.3 m α-CH

~1.45 s C(CH₃)₃ (Boc)

~1.35 d β-CH₃

~5.5-7.0 (broad) br s NH₂ (amide)

¹³C NMR CDCl₃ ~175 s C=O (amide)

~155 s C=O (Boc)

~80 s C(CH₃)₃ (Boc)

~50 s α-CH

~28 q C(CH₃)₃ (Boc)

~18 q β-CH₃

Infrared (IR) Spectroscopy (Predicted)

Functional Group Predicted Wavenumber (cm⁻¹)

N-H Stretch (carbamate) ~3300-3400

N-H Stretch (amide) ~3200-3400

C-H Stretch (aliphatic) ~2850-3000

C=O Stretch (amide I) ~1680

C=O Stretch (carbamate) ~1710

N-H Bend (amide II) ~1520

Mass Spectrometry (MS) (Predicted)
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Technique Expected m/z Fragment

ESI-MS
189.12 [M+H]⁺, 211.10

[M+Na]⁺

Protonated molecule, Sodium

adduct

Experimental Protocols
Synthesis of Boc-D-Ala-NH2 from Boc-D-Ala-OH
A common method for the synthesis of Boc-D-Ala-NH2 involves the amidation of its

corresponding carboxylic acid, Boc-D-Ala-OH. This is typically achieved using standard peptide

coupling reagents.

Materials:

Boc-D-Ala-OH

Ammonium chloride (NH₄Cl)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dimethylformamide (DMF), anhydrous

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve Boc-D-Ala-OH (1 equivalent), ammonium chloride (1.2 equivalents), and HOBt (1.2

equivalents) in anhydrous DMF.
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Cool the reaction mixture to 0°C in an ice bath.

Add DIPEA (2.5 equivalents) to the mixture, followed by the dropwise addition of a solution of

EDC (1.2 equivalents) in DMF.

Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with

1N HCl, saturated aqueous NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to obtain Boc-D-Ala-
NH2.

Use in Boc-Solid Phase Peptide Synthesis (SPPS)
Boc-D-Ala-NH2 is primarily used as a building block in Boc-SPPS. The general workflow for

incorporating an amino acid using this methodology is outlined below.

Workflow for a Single Coupling Cycle in Boc-SPPS:

Peptide-Resin
(with N-terminal Boc)

Boc Deprotection
(TFA in DCM)

1. Wash2. Neutralization
(DIPEA in DCM/DMF) Wash3. Amino Acid Coupling

(Boc-AA-OH, Coupling Reagent) Wash4.

Washing Steps
(DCM, DMF)

Repeat Cycle or
Final Cleavage

Click to download full resolution via product page

Figure 1: General workflow for a single amino acid coupling cycle in Boc-SPPS.

Applications in Drug Development and Research
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The incorporation of D-amino acids, such as D-alanine from Boc-D-Ala-NH2, into peptide

sequences is a key strategy in drug design to enhance metabolic stability. Peptides composed

of naturally occurring L-amino acids are often susceptible to rapid degradation by proteases in

the body, limiting their therapeutic potential. By introducing D-amino acids, the resulting

peptides are less recognizable by these enzymes, leading to a longer half-life and improved

bioavailability.

Furthermore, the C-terminal amide, which is a feature of peptides synthesized using Boc-D-
Ala-NH2 as the final residue, is crucial for the biological activity of many peptide hormones.[3]

This modification can influence receptor binding and overall peptide conformation.

The use of Boc-D-Ala-NH2 and other D-amino acid derivatives is prevalent in the development

of various therapeutic peptides, including:

Antimicrobial Peptides (AMPs): Enhancing stability and maintaining or improving activity

against resistant bacteria.[4]

Gonadotropin-Releasing Hormone (GnRH) Analogs: Used in the treatment of hormone-

dependent cancers.

Opioid Peptides: Modifying receptor selectivity and duration of action.

The logical workflow for utilizing Boc-D-Ala-NH2 in the initial stages of drug discovery is

depicted below.
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Figure 2: Workflow for the use of Boc-D-Ala-NH2 in peptide-based drug discovery.
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Safety and Handling
Boc-D-Ala-NH2 should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse the affected

area thoroughly with water. For detailed safety information, consult the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
Boc-D-Ala-NH2 is a valuable and versatile building block for researchers and professionals in

drug development. Its key features—the Boc protecting group for controlled synthesis and the

D-alanine stereochemistry for enhanced biological stability—make it an important component in

the design and synthesis of novel peptide-based therapeutics. A thorough understanding of its

properties and appropriate handling are essential for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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